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Cat. No.: B047765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Trimellitic anhydride (TMA), a chemical intermediate primarily used in the synthesis of

plasticizers and resins, is characterized by its rapid transformation in aqueous environments.

This technical guide provides an in-depth analysis of the environmental fate and degradation of

TMA, focusing on its hydrolysis, biodegradability, and atmospheric degradation. Quantitative

data from cited studies are presented in tabular format for clear comparison, and detailed

experimental protocols are provided for key degradation pathways. Visual diagrams generated

using Graphviz illustrate the core transformation processes, offering a comprehensive overview

for researchers and professionals in the field.

Physicochemical Properties and Environmental
Distribution
Trimellitic anhydride is a solid, colorless substance with a notable reactivity towards water. In

the environment, its fate is largely governed by its rapid hydrolysis to trimellitic acid (TMLA).[1]

Due to this rapid conversion, environmental exposure to TMA itself is expected to be minimal,

with TMLA being the more relevant substance for environmental considerations.[1] Both TMA

and TMLA are expected to partition primarily to soil and water compartments.[1]

Table 1: Physicochemical Properties of Trimellitic Anhydride and Trimellitic Acid
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Property
Trimellitic
Anhydride (TMA)

Trimellitic Acid
(TMLA)

Reference

CAS Number 552-30-7 528-44-9 [1]

Molecular Formula C₉H₄O₅ C₉H₆O₆ [2]

Molecular Weight 192.12 g/mol 210.14 g/mol [1]

Melting Point 165 °C 219 °C [1]

Boiling Point 390 °C - [1]

Vapor Pressure 7.6 x 10⁻⁵ Pa @ 25°C 3.8 x 10⁻⁶ Pa @ 25°C [1]

Water Solubility
1,036 mg/L

(hydrolyzes)
21,000 mg/L [1]

Log Kₒw 1.95 0.95 [1]

Environmental Degradation Pathways
The environmental degradation of trimellitic anhydride is a multi-faceted process involving

hydrolysis, biodegradation, and atmospheric photo-oxidation.

Hydrolysis
The most significant and rapid degradation pathway for TMA in the environment is hydrolysis.

In the presence of water, TMA is completely hydrolyzed to trimellitic acid within 10 minutes.[1]

This rapid conversion is a critical factor in assessing its environmental risk, as the properties

and behavior of TMLA are more pertinent to its ultimate environmental fate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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